Cas no 2171803-73-7 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid
• CAS No: 2171803-73-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6601312
• PubChem ID: 165514451
• Update Time: 2025-11-01

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-2-methylpropanoic acid
• 2171803-73-7
• EN300-1503439

• Inchi： 1S/C25H28N2O5/c1-24(2,22(29)30)27-21(28)25(12-7-13-25)15-26-23(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20H,7,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： NLPMREYIRQXCJV-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic Acid (CAS No. 2171803-73-7)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid, with the CAS number 2171803-73-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its therapeutic applications. The intricate structure of this molecule, characterized by its fused rings and functional groups, contributes to its unique chemical properties and reactivity, which are being explored for various medicinal chemistry applications.

The core structure of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid consists of a cyclobutyl ring linked to an amino group, which is further modified by a formamido moiety. This formamido group is connected to a fluorenylmethoxycarbonyl (Fmoc) protected amino group, providing a versatile handle for further chemical modifications. The presence of the Fmoc group is particularly significant in peptide synthesis and drug development, as it allows for controlled and reversible protection-deprotection cycles, which are essential for constructing complex peptide structures.

Recent advancements in the field of medicinal chemistry have highlighted the importance of such multifunctional compounds in the design of novel therapeutics. The cyclobutyl moiety in this compound contributes to its stability and rigidity, which can be advantageous in terms of binding affinity and metabolic resistance. Additionally, the fluorene-based component is known for its photophysical properties, which have been exploited in various applications, including bioimaging and photodynamic therapy.

The synthesis of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also highlight the importance of innovative methodologies in drug discovery.

In the realm of biological activity, preliminary studies on this compound have shown promising results in several pharmacological assays. The presence of multiple functional groups makes it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, the formamido group can serve as a hydrogen bond acceptor or donor, depending on the context, which is critical for interactions with biological targets such as enzymes and receptors. Furthermore, the fluorenylmethoxycarbonyl group provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

The potential therapeutic applications of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid are diverse and span across various disease areas. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in pathways relevant to cancer, inflammation, and neurodegenerative diseases. Ongoing research is focused on elucidating its mechanism of action and exploring its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of this compound both in vitro and in silico. By leveraging computational tools, researchers can predict binding modes, optimize molecular structures, and assess pharmacokinetic properties before conducting expensive experimental trials. This integrated approach has accelerated the drug discovery process significantly and has enabled the rapid identification of promising candidates.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpropanoic acid (CAS No. 2171803-73-7) represents a fascinating example of how complex organic molecules can be designed and synthesized for therapeutic purposes. Its unique structural features and promising biological activity make it a valuable asset in the ongoing quest for novel treatments. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a significant role in future pharmaceutical developments.